4-(2-((2-((2-bromophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-butylbenzamide

• IUPAC Name: 4-[2-[2-(2-bromoanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-butylbenzamide
• InChI: InChI=1S/C22H23BrN4O2S/c1-2-3-12-24-21(29)16-8-10-17(11-9-16)27-14-13-25-22(27)30-15-20(28)26-19-7-5-4-6-18(19)23/h4-11,13-14H,2-3,12,15H2,1H3,(H,24,29)(H,26,28)
• InChI Key: GJPDFFOHFSGJSZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=CC=CC=C3Br
• Molecular Formula: C22H23BrN4O2S
• Molecular Weight: 487.4 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including an imidazole ring and a bromophenyl group. These types of compounds are often studied for their potential biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can often be predicted based on its structure. For example, the presence of an imidazole ring might suggest that the compound has some degree of aromaticity. The bromophenyl group might make the compound relatively heavy and possibly increase its boiling point.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s being studied as a potential drug, the mechanism of action would depend on the biological target of the drug. Without more information, it’s difficult to speculate on the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on many factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific studies on this compound, it’s difficult to provide an accurate safety and hazard analysis.

Future Directions

Future research on this compound could involve studying its potential biological activities, optimizing its synthesis process, and investigating its physical and chemical properties in more detail. Additionally, if the compound shows promise in preliminary studies, it could be studied in more complex biological systems.